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Compound of Interest

Compound Name: Direct Brown 95, Techincal grade

Cat. No.: B1144147

Technical Guide: Direct Brown 95 (C.l. 30145)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties, characteristics, and
experimental considerations for the technical grade trisazo dye, Direct Brown 95.

Core Properties and Characteristics

Direct Brown 95 is a trisazo dye, indicating the presence of three azo groups (-N=N-) in its
molecular structure.[1] This structural feature is fundamental to its chromophoric properties,
resulting in its characteristic brown color. The technical grade product is typically a dark brown
or black powder and is known for its application in dyeing cellulosic fibers.

Physicochemical Properties

The following table summarizes the key physicochemical properties of Direct Brown 95.
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Property Value Reference(s)
Cl Name Direct Brown 95 [1]

Cl Number 30145 [11[2][3]

CAS Number 16071-86-6

Molecular Formula C31H18CuNsNaz209S [4]

Molecular Weight 760.1 g/mol [41[5]

Dark brown microcrystals or
Appearance [6]
charcoal black powder

Hue Reddish Brown [7]

Soluble in water (35 g/L at 80-
85 °C), slightly soluble in

Solubility ] )
ethanol, insoluble in acetone.
[11[2][6]
Melting Point Decomposes [8]
Boiling Point Decomposes [8]

Chemical Structure

The chemical structure of Direct Brown 95 is a complex benzidine-based trisazo molecule.[4]
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A simplified representation of the Direct Brown 95 molecular structure.

Experimental Protocols
Synthesis of Direct Brown 95

The synthesis of Direct Brown 95 involves a multi-step process centered around diazotization
and azo coupling reactions. A general outline is provided below.

Methodology:

» Diazotization of Benzidine Derivative: A primary aromatic amine, 4-(4-
Aminophenyl)benzenamine, undergoes double nitriding.[1] This is typically carried out in an
acidic medium with sodium nitrite at low temperatures (0-5 °C) to form a bis-diazonium salt.
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e First Azo Coupling: The bis-diazonium salt is first coupled with 2-Hydroxybenzoic acid
(salicylic acid).[1]

e Second Azo Coupling: In a subsequent step, the intermediate product is coupled with a diazo
derivative of 3-Amino-4-hydroxybenzenesulfonic acid.

» Final Coupling and Chelation: The final azo coupling is performed with a suitable coupling
component, followed by chelation with a copper salt to form the final dye complex.

Dyeing of Cotton with Direct Brown 95

Direct Brown 95 is primarily used for dyeing cellulosic fibers like cotton. The following is a
general laboratory-scale protocol for dyeing cotton fabric.

Materials:

 Direct Brown 95

o Cotton fabric (scoured and bleached)

e Sodium chloride (NaCl) or Glauber's salt (Naz2S0Oa)

e Sodium carbonate (Naz=COs) (optional, for pH adjustment)
o Laboratory dyeing apparatus (e.g., beaker dyeing machine)
Procedure:

o Dye Bath Preparation: Prepare a dye bath with a specific concentration of Direct Brown 95
(e.g., 1% on weight of fabric). The dye is first pasted with a small amount of cold water and
then dissolved in hot water.

e Dyeing Process:
o Introduce the wetted cotton fabric into the dye bath at a low temperature (e.g., 40°C).

o Gradually raise the temperature to near boiling (95-100°C) over 30-45 minutes. The
highest affinity for cellulose fibers is achieved at 100°C.[1][2]
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o Add an electrolyte (sodium chloride or Glauber's salt) in portions to aid in the exhaustion of
the dye onto the fiber. The amount of salt will depend on the desired depth of shade.

o Continue dyeing at this temperature for 45-60 minutes.

e Rinsing and Aftertreatment:

o After dyeing, the fabric is rinsed thoroughly with cold water to remove any unfixed dye.

o An aftertreatment with a cationic dye-fixing agent can be employed to improve the wash
fastness of the dyeing.
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[Cotton Dyeing Workflow with Direct Brown 95\
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A typical workflow for dyeing cotton with Direct Brown 95.
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Fastness Testing

The fastness properties of a dyeing are crucial for its performance. Standardized methods are
used to evaluate these properties.

2.3.1. Light Fastness

e Method: ISO 105-B02 is a common standard for determining the color fastness to an artificial
light source representative of natural daylight.

e Procedure: A dyed specimen is exposed to a xenon arc lamp under specified conditions of
temperature and humidity. The change in color is assessed by comparing the exposed
sample to unexposed material and to a set of blue wool standards (rated 1 to 8, with 8 being
the highest fastness). Direct Brown 95 typically has a light fastness rating of 5-6.[2][3][7]

2.3.2. Washing Fastness

o Method: AATCC Test Method 61 is an accelerated laundering test used to evaluate the
colorfastness of textiles to washing.

o Procedure: A specimen of the dyed fabric, in contact with a multi-fiber test fabric, is
laundered in a stainless steel container with a specified detergent and stainless steel balls to
simulate abrasive action. The test is conducted at a specific temperature for a set duration.
After laundering, the color change of the specimen and the staining of the multi-fiber fabric
are assessed using the Gray Scale for Color Change and the Gray Scale for Staining,
respectively. Direct Brown 95 generally exhibits a washing fastness of 2-3.[2][3][7]

Applications

The primary application of Direct Brown 95 is in the dyeing of various materials, including:

o Textiles: Cotton, viscose, silk, wool, and polyamide (nylon) fibers and their blends.[4] It is
also used in the printing of these fabrics.

o Paper: Due to its good affinity for cellulose, it is used for coloring paper products.[4]

o Leather: It is also utilized in the dyeing of leather.
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Safety and Handling

Direct Brown 95 is a benzidine-based dye. Benzidine and its derivatives are of toxicological
concern.

e Hazards: May cause cancer.

e Handling: It is crucial to handle Direct Brown 95 with appropriate personal protective
equipment (PPE), including gloves, protective clothing, and eye/face protection. Work should
be conducted in a well-ventilated area or under a fume hood.

o Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations.

This guide is intended for informational purposes for a professional audience and should not be
a substitute for a comprehensive safety data sheet (SDS) and a thorough risk assessment
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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characteristics.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1144147#direct-brown-95-technical-grade-
properties-and-characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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